Cas no 252972-08-0 (4-[4-(2-Quinolinylmethoxy)phenylsulfanyl]benzoic acid)

• Product name: 4-[4-(2-Quinolinylmethoxy)phenylsulfanyl]benzoic acid
• CAS No: 252972-08-0
• MF: C₂₃H₁₇NO₃S
• MW: 387.450984716415
• CID: 1421915

4-[4-(2-Quinolinylmethoxy)phenylsulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-Quinolinylmethoxy)phenylsulfanyl]benzoic acid
• VUFB-19363
• Benzoic acid, 4-[[4-(2-quinolinylmethoxy)phenyl]thio]-

• Inchi： 1S/C23H17NO3S/c25-23(26)17-6-11-20(12-7-17)28-21-13-9-19(10-14-21)27-15-18-8-5-16-3-1-2-4-22(16)24-18/h1-14H,15H2,(H,25,26)
• InChI Key： LUJVBUZNMXMQRK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=CC=C(OCC3C=CC4C(N=3)=CC=CC=4)C=C2)C=C1

Computed Properties

• Exact Mass: 387.09301

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 628.1±50.0 °C(Predicted)
• PSA: 59.42
• pka: 4.06±0.10(Predicted)